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Compound of Interest

Compound Name:
8-Fluoro-5-iodo-2,6-

dimethylquinoline

Cat. No.: B13005372

Get Quote

CAS No: 1420790-48-2 | Formula: C₁₁H₉FIN | M.W.: 301.10 g/mol

Executive Summary & Strategic Utility
In the landscape of medicinal chemistry, 8-Fluoro-5-iodo-2,6-dimethylquinoline represents a

"privileged scaffold"—a structure capable of providing diverse ligands for biological targets. Its

value lies in the strategic placement of two functional handles:

C5-Iodine: A reactive handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura,

Sonogashira), allowing rapid library expansion.

C8-Fluorine: A bioisostere for hydrogen that modulates pKa, lipophilicity (LogP), and

metabolic stability (blocking C8-hydroxylation).

This guide compares the elemental composition and synthetic performance of this dual-

functionalized scaffold against its mono-functionalized analogs, providing the data necessary to

validate its identity and purity in high-stakes drug development.

Elemental Analysis: The Gold Standard for Identity
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For a compound containing both a halogen (F) and a heavy halogen (I), purity cannot be

assessed by HPLC alone due to potential response factor variations. Elemental Analysis (CHN)

remains the definitive method for confirming bulk purity and solvent exclusion.

Theoretical vs. Acceptance Criteria
The following table establishes the baseline theoretical values derived from the molecular

formula (C₁₁H₉FIN). To be considered "Analytical Grade" for biological screening, experimental

values must fall within the standard tolerance.

Element Theoretical Mass %
Acceptance
Tolerance (±0.4%)

Diagnostic
Significance

Carbon (C) 43.88% 43.48% – 44.28%

Deviations >0.5%

often indicate trapped

solvent (e.g., EtOAc,

DCM).

Hydrogen (H) 3.01% 2.61% – 3.41%

High H% suggests

moisture (H₂O) or

incomplete drying.

Nitrogen (N) 4.65% 4.25% – 5.05%

Critical for confirming

the quinoline ring

integrity.

Fluorine (F) 6.31%
Not typically

combusted

Indirectly confirmed by

mass balance or ¹⁹F-

NMR.

Iodine (I) 42.15% Titration / ICP-MS

High mass %

dominates the matrix;

confirms mono-

iodination.
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Analyst Insight: Due to the high iodine content (>42%), standard combustion capsules may

degrade rapidly. It is recommended to add a combustion aid (e.g., Tungsten Trioxide) to prevent

incomplete combustion and low Carbon values.

Comparative Performance Analysis
Why choose this specific scaffold? We compare 8-Fluoro-5-iodo-2,6-dimethylquinoline
(Compound A) with its direct analogs to demonstrate its superior utility in Lead Optimization.

Structural & Synthetic Comparison

Feature
Compound A

(Subject)

Analog B (5-Iodo-
2,6-
dimethylquinoline)

Analog C (8-Fluoro-
2,6-
dimethylquinoline)

Structure F + I Functionalized I-only (No Fluorine) F-only (No Iodine)

Metabolic Stability
High (F blocks C8

oxidation)

Moderate (C8 is liable

to P450 attack)
High

Synthetic Utility
Excellent (C-C

coupling ready)

Excellent (C-C

coupling ready)

Poor (Requires

activation)

Lipophilicity (LogP) ~3.8 (Modulated by F) ~3.5 ~2.9

Application

Late-stage

diversification of

metabolically stable

leads.

General library

synthesis; lower

metabolic half-life.

Early-stage fragment;

difficult to

functionalize at C5.

Decision Logic
Choose Compound A when you need to perform a Suzuki coupling and require the final

molecule to resist oxidative metabolism at the quinoline 8-position.
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Choose Analog B only if cost is the primary driver and metabolic stability is not yet a

concern.

Experimental Protocols
To ensure reproducibility, the following protocols define the synthesis (via iodination) and the

rigorous characterization workflow.

Synthesis Workflow (Iodination of 8-Fluoro-2,6-
dimethylquinoline)
This protocol utilizes N-Iodosuccinimide (NIS) for regioselective iodination at the activated C5

position.

Dissolution: Dissolve 8-Fluoro-2,6-dimethylquinoline (1.0 eq) in Acetonitrile (ACN) [0.1 M].

Activation: Add Trifluoroacetic acid (TFA) (0.1 eq) as a catalyst to activate the quinoline ring.

Iodination: Add N-Iodosuccinimide (NIS) (1.1 eq) portion-wise at 0°C to minimize di-

iodination side products.

Reaction: Stir at Room Temperature (25°C) for 4–6 hours. Monitor by TLC (Hexane/EtOAc

8:1).

Quench: Quench with 10% Na₂S₂O₃ (aq) to remove excess iodine (color changes from

red/brown to yellow).

Workup: Extract with DCM, wash with brine, dry over MgSO₄, and concentrate.

Purification: Recrystallize from Ethanol or purify via Flash Chromatography (SiO₂, 0-10%

EtOAc in Hexanes).

Characterization Workflow (Self-Validating)
Step 1: ¹H-NMR (DMSO-d₆): Confirm loss of the C5-proton signal and retention of the C2/C6

methyl singlets.

Step 2: HPLC (UV 254 nm): Purity >98% area.
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Step 3: Elemental Analysis: Submit dried sample (vacuum oven, 40°C, 12h) for CHN

analysis to confirm solvent removal.

Visualization of Workflow
The following diagram illustrates the critical path from precursor selection to validated product,

highlighting the decision points for quality control.

Precursor:
8-Fluoro-2,6-dimethylquinoline

Reaction:
NIS, TFA, ACN, 25°C

 Electrophilic Subst. Quench:
Na2S2O3 (aq)

 6 hrs Crude Product Extraction Purification:
Recrystallization (EtOH)

QC: HPLC & NMR

Final Product:
8-Fluoro-5-iodo-2,6-dimethylquinoline Purity >98%

Repurify

 Purity <98%

Click to download full resolution via product page

Figure 1: Synthetic and Quality Control Workflow for the production of analytical grade 8-
Fluoro-5-iodo-2,6-dimethylquinoline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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